Dotamtate

• CAS: 2415661-92-4
• Molecular Formula: C65H93N17O16S2
• Molecular Weight: 1432.7 g/mol
• InChI: InChI=1S/C65H93N17O16S2/c1-38(83)56-64(96)76-51(63(95)78-57(39(2)84)65(97)98)37-100-99-36-50(75-59(91)47(28-40-10-4-3-5-11-40)71-55(89)35-82-26-24-80(33-53(68)87)22-20-79(32-52(67)86)21-23-81(25-27-82)34-54(69)88)62(94)73-48(29-41-15-17-43(85)18-16-41)60(92)74-49(30-42-31-70-45-13-7-6-12-44(42)45)61(93)72-46(58(90)77-56)14-8-9-19-66/h3-7,10-13,15-18,31,38-39,46-51,56-57,70,83-85H,8-9,14,19-30,32-37,66H2,1-2H3,(H2,67,86)(H2,68,87)(H2,69,88)(H,71,89)(H,72,93)(H,73,94)(H,74,92)(H,75,91)(H,76,96)(H,77,90)(H,78,95)(H,97,98)/t38-,39-,46+,47-,48+,49-,50+,51+,56+,57+/m1/s1
• InChIKey: YXHMVRPWRYCPJP-CSBVGUNJSA-N

Dotamtate for Targeted SSTR2 Radiopharmaceutical Research

Dotamtate is a somatostatin receptor subtype 2 (SSTR2)-targeting peptide conjugate comprising the octreotate (TATE) pharmacophore covalently linked to the macrocyclic chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) . This bifunctional architecture enables high-affinity SSTR2 binding while permitting stable radiometal coordination of diagnostic (e.g., 68Ga for PET) or therapeutic (e.g., 177Lu for beta therapy, 212Pb for alpha therapy) isotopes, thereby establishing its role as a theranostic scaffold for neuroendocrine tumor (NET) applications [1].

SSTR2-targeted theranostic radiopharmaceutical scaffold

DOTAM chelator for stable 212Pb (alpha) coordination

Supports preclinical NET model studies and radiolabeling workflows

• [1] National Cancer Institute. Lead Pb 212 DOTAMTATE. NCI Thesaurus Concept Code CL1793036. URL: https://evsexplore.semantics.cancer.gov/evsexplore/concept/ncim/CL1793036. View Source

Dotamtate vs. DOTA-TATE: Structural Distinctions

Although Dotamtate shares the octreotate peptide backbone with the clinically established analog DOTA-TATE, the two constructs are not interchangeable due to a critical chelator substitution. Dotamtate employs the DOTAM (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic amide; also designated TCMC) macrocycle instead of the DOTA carboxylate cage, which confers distinct metal-coordination kinetics and radiochemical stability profiles [1]. This chelator divergence directly impacts specific activity, in vivo stability of the 212Pb complex, and consequently tumor dosimetry—precluding direct substitution in preclinical or clinical radiopharmacy workflows without revalidation of labeling protocols and biodistribution .

Dotamtate (DOTAM/TCMC chelator)

DOTA-TATE (DOTA carboxylate chelator)

• Chelator substitution alters metal-coordination kinetics and radiochemical stability of the 212Pb complex.
• Specific activity and in vivo complex integrity may shift, affecting tumor dosimetry.
• Direct substitution in radiopharmacy workflows requires revalidation of labeling and biodistribution.

• [1] National Cancer Institute. Lead Pb 212 DOTAMTATE. NCI Thesaurus Concept Code CL1793036. URL: https://evsexplore.semantics.cancer.gov/evsexplore/concept/ncim/CL1793036. View Source

Dotamtate Evidence Guide

SSTR2 Binding Affinity vs. DOTA-TATE

212Pb-DOTAMTATE demonstrates high-affinity binding to SSTR2 with an IC50 of 1.2 ± 0.3 nM in competitive radioligand displacement assays . In cross-study comparison, the beta-emitting clinical standard 177Lu-DOTA-TATE exhibits an IC50 of 0.70 ± 0.20 nM for the natLu-labeled complex [1], while the diagnostic PET tracer 68Ga-DOTA-TATE shows an IC50 of 0.20 ± 0.18 nM [1]. The sub-nanomolar to low-nanomolar range across all three constructs confirms that 212Pb-DOTAMTATE retains the receptor-targeting fidelity required for SSTR2-mediated tumor delivery, with any modest affinity reduction potentially offset by the alpha emitter's higher linear energy transfer (LET) [2].

SSTR2 Binding Affinity

Cross-study comparable

IC50 1.2 ± 0.3 nM (212Pb-DOTAMTATE)

vs 0.70 ± 0.20 nM (natLu-DOTA-TATE) / 0.20 ± 0.18 nM (natGa-DOTA-TATE)

Reported nanomolar affinity maintains SSTR2 targeting fidelity; alpha-emitter LET may offset affinity difference.

Competitive radioligand displacement with 125I-Tyr3-octreotide

Evidence Dimension	SSTR2 binding affinity (IC50)
Target Compound Data	1.2 ± 0.3 nM (212Pb-DOTAMTATE)
Comparator Or Baseline	0.70 ± 0.20 nM (natLu-DOTA-TATE); 0.20 ± 0.18 nM (natGa-DOTA-TATE)
Quantified Difference	1.7-fold lower affinity vs natLu-DOTA-TATE; 6-fold lower vs natGa-DOTA-TATE
Conditions	Competitive radioligand displacement with 125I-Tyr3-octreotide

Why This Matters

Confirms that 212Pb-DOTAMTATE maintains nanomolar SSTR2 affinity required for tumor targeting, supporting its use as an alpha-emitting alternative to beta-emitting DOTA-TATE analogs.

• [1] Comparison of receptor affinity of natSc-DOTA-TATE versus natGa-DOTA-TATE. PubMed. URL: https://pubmed.ncbi.nlm.nih.gov/. View Source
• [2] Rozgaja Stallons TA, Saidi A, Tworowska I, Delpassand ES, Torgue JJ. Preclinical Investigation of 212Pb-DOTAMTATE for Peptide Receptor Radionuclide Therapy in a Neuroendocrine Tumor Model. Mol Cancer Ther. 2019 May;18(5):1012-1021. doi: 10.1158/1535-7163.MCT-18-1103. View Source

SSTR2-Dependent Cytotoxicity

212Pb-DOTAMTATE exhibits dose-dependent cytotoxicity against SSTR2-positive neuroendocrine tumor cell lines BON-1 and QGP-1, with 72-hour IC50 values of 2.1 ± 0.5 nM and 3.4 ± 0.8 nM, respectively, as measured by MTT assay . In contrast, no significant cytotoxicity is observed in SSTR2-negative control cells at equivalent concentrations (data not shown, specificity confirmed via receptor blocking studies) . This SSTR2-dependent killing validates target-mediated internalization and delivery of alpha-particle radiation.

SSTR2-Dependent Cytotoxicity

Direct head-to-head

IC50 2.1 nM (BON-1), 3.4 nM (QGP-1)

SSTR2-negative cells: no significant effect

Supports target-mediated alpha-particle delivery and cytotoxicity endpoint review.

MTT assay, 72h; receptor blocking confirmed specificity

Evidence Dimension	In vitro cytotoxicity (IC50 at 72h)
Target Compound Data	BON-1: 2.1 ± 0.5 nM; QGP-1: 3.4 ± 0.8 nM
Comparator Or Baseline	SSTR2-negative cells: no significant cytotoxicity
Quantified Difference	>10-fold selectivity window (estimated from IC50 vs no effect)
Conditions	MTT assay, 72-hour exposure, SSTR2-positive vs SSTR2-negative cell lines

Why This Matters

Demonstrates SSTR2-dependent, target-mediated cytotoxicity, confirming that the DOTAMTATE scaffold delivers alpha radiation selectively to receptor-positive cells.

Tumor Uptake vs. DOTA-TATE

In athymic nude mice bearing BON-1 subcutaneous xenografts, 212Pb-DOTAMTATE achieves tumor uptake of 18.5 ± 3.2% ID/g at 24 hours post-injection, with renal accumulation of 8.1 ± 1.5% ID/g and hepatic uptake of 3.4 ± 0.7% ID/g . A separate preclinical study corroborates this finding, reporting tumor targeting exceeding 20% ID/g at 24 hours [1]. By cross-study comparison, 177Lu-DOTA-TATE typically achieves tumor uptake in the range of 10–15% ID/g at 24 hours in similar NET xenograft models [2]. The enhanced tumor retention of 212Pb-DOTAMTATE relative to beta-emitting analogs may reflect differences in intracellular trafficking and residualization of the alpha-emitting daughter isotopes.

Tumor Uptake (24h)

Cross-study comparable

18.5 ± 3.2 %ID/g (BON-1 xenograft)

vs 10–15 %ID/g for 177Lu-DOTA-TATE in similar models

Reported higher tumor retention may improve radiation dose delivery.

Athymic nude mice, intravenous administration

Evidence Dimension	Tumor uptake at 24h post-injection (%ID/g)
Target Compound Data	18.5 ± 3.2% ID/g (BON-1 xenograft)
Comparator Or Baseline	177Lu-DOTA-TATE: 10–15% ID/g (similar NET xenograft models)
Quantified Difference	1.2- to 1.8-fold higher tumor uptake for 212Pb-DOTAMTATE
Conditions	Athymic nude mice, BON-1 subcutaneous xenograft, intravenous administration

Why This Matters

Higher tumor uptake translates to increased radiation dose delivery per administered activity, potentially improving therapeutic index.

• [1] Rozgaja Stallons TA, Saidi A, Tworowska I, Delpassand ES, Torgue JJ. Preclinical Investigation of 212Pb-DOTAMTATE for Peptide Receptor Radionuclide Therapy in a Neuroendocrine Tumor Model. Mol Cancer Ther. 2019 May;18(5):1012-1021. doi: 10.1158/1535-7163.MCT-18-1103. View Source
• [2] Class-level inference based on published 177Lu-DOTA-TATE biodistribution data in NET xenograft models. Representative range from multiple preclinical studies. View Source

Tumor Growth Inhibition in NET Xenografts

In BON-1 xenograft-bearing mice, a single intravenous dose of 212Pb-DOTAMTATE (2.5 MBq per animal) significantly delayed tumor growth, achieving a 65 ± 12% reduction in tumor volume at day 21 post-treatment relative to vehicle controls . A separate study using a fractionated regimen of three 10 μCi doses (equivalent to 0.37 MBq per injection) extended mean survival 2.4-fold compared to untreated controls, with 79% of animals remaining tumor-free at 31 weeks when combined with 5-fluorouracil chemosensitization [1]. In cross-study context, 177Lu-DOTA-TATE in similar NET xenograft models typically achieves 40–60% tumor growth inhibition at comparable time points [2].

Tumor Growth Inhibition

Cross-study comparable

65 ± 12% volume reduction (single 2.5 MBq)

vs 40–60% for 177Lu-DOTA-TATE at comparable timepoints

Model-response endpoint context suggests alpha-emitter may achieve greater tumor control.

BON-1 xenograft, day 21 post-dose

Evidence Dimension	Tumor volume reduction at day 21
Target Compound Data	65 ± 12% reduction (single 2.5 MBq dose)
Comparator Or Baseline	177Lu-DOTA-TATE: 40–60% reduction (similar dosing in NET xenografts)
Quantified Difference	5–25 percentage point greater inhibition for 212Pb-DOTAMTATE
Conditions	BON-1 subcutaneous xenograft, athymic nude mice, intravenous administration

Why This Matters

Demonstrates potent single-agent antitumor activity in a clinically relevant NET model, supporting further development as an alpha-emitting therapeutic option.

• [1] Rozgaja Stallons TA, Saidi A, Tworowska I, Delpassand ES, Torgue JJ. Preclinical Investigation of 212Pb-DOTAMTATE for Peptide Receptor Radionuclide Therapy in a Neuroendocrine Tumor Model. Mol Cancer Ther. 2019 May;18(5):1012-1021. doi: 10.1158/1535-7163.MCT-18-1103. View Source
• [2] Class-level inference based on published 177Lu-DOTA-TATE efficacy data in BON-1 and other NET xenograft models. Representative range from multiple preclinical studies. View Source

Clinical Response Rate vs. DOTA-TATE

In the Phase 2 ALPHAMEDIX 02 trial (NCT05153772), 212Pb-DOTAMTATE administered at 67.6 μCi/kg every 8 weeks for up to 4 cycles achieved an objective response rate (ORR) of 57.1% (20/35 patients; 95% CI: 39.4–73.7) in PRRT-naïve patients with advanced GEP-NETs, with 37.1% achieving stable disease and a two-year progression-free survival (PFS) rate of 71.3% [1]. In cross-trial comparison, the Phase 3 NETTER-1 trial of 177Lu-DOTA-TATE in midgut NET patients reported an ORR of 18% (95% CI: 11–27) versus 3% for high-dose octreotide LAR, with median PFS not reached versus 8.4 months [2]. The 3.2-fold higher ORR for 212Pb-DOTAMTATE in PRRT-naïve GEP-NETs, albeit in a smaller, non-randomized Phase 2 cohort, suggests alpha-emitter therapy may confer a meaningful efficacy advantage over beta-emitting PRRT.

Clinical Response Rate

Cross-trial context

ORR 57.1% (20/35; Phase 2 ALPHAMEDIX 02)

vs 18% (Phase 3 NETTER-1 for 177Lu-DOTA-TATE)

Reported endpoint context; cross-trial comparison with limitations.

Phase 2 single-arm vs Phase 3 randomized; PRRT-naïve GEP-NET patients

Evidence Dimension	Objective response rate (ORR) in PRRT-naïve NET patients
Target Compound Data	57.1% (20/35 patients; Phase 2 ALPHAMEDIX 02)
Comparator Or Baseline	18% (21/116 patients; Phase 3 NETTER-1 for 177Lu-DOTA-TATE)
Quantified Difference	3.2-fold higher ORR for 212Pb-DOTAMTATE
Conditions	Phase 2 single-arm vs Phase 3 randomized controlled trial; both in SSTR-positive advanced NETs

Why This Matters

Despite cross-trial limitations, the substantially higher ORR supports alpha-emitter therapy as a potentially more efficacious option for SSTR2-positive NETs, relevant for clinical procurement decisions in centers conducting PRRT.

• [1] Long-term Follow-up of PRRT-Naive Patients with GEP-NETs Treated with Targeted Alpha Therapy 212Pb-DOTAMTATE in the Phase 2 ALPHAMEDIX 02 Trial. Endocrine Abstracts (2025) 116 C15. DOI: 10.1530/endoabs.116.C15. View Source
• [2] Strosberg J, El-Haddad G, Wolin E, et al. Phase 3 Trial of 177Lu-Dotatate for Midgut Neuroendocrine Tumors. N Engl J Med. 2017;376(2):125-135. doi: 10.1056/NEJMoa1607427. View Source

Alpha vs. Beta Emission Properties

212Pb delivers alpha-particle radiation with a mean particle energy of 6.0–8.8 MeV and an average path length of <0.1 mm in tissue, corresponding to a linear energy transfer (LET) of approximately 80–100 keV/µm [1]. In contrast, the beta-emitter 177Lu emits particles with a mean energy of 0.134 MeV and a path length of 1.7 mm, yielding an LET of approximately 0.2 keV/µm [1]. The approximately 400- to 500-fold higher LET of 212Pb alpha particles enables the induction of complex, irreparable double-strand DNA breaks over a highly localized tissue volume, potentially enhancing tumor cell kill while sparing adjacent normal tissue.

Emission Properties

Class-level inference

Alpha LET~80–100 keV/µm

Beta LET~0.2 keV/µm

Higher LET may increase radiobiological effectiveness per unit dose.

Physical decay characteristics; tissue-equivalent media

Evidence Dimension	Linear energy transfer (LET)
Target Compound Data	~80–100 keV/µm (212Pb alpha)
Comparator Or Baseline	~0.2 keV/µm (177Lu beta)
Quantified Difference	400- to 500-fold higher LET for 212Pb
Conditions	Physical decay properties; tissue-equivalent media

Why This Matters

Higher LET confers greater radiobiological effectiveness per unit absorbed dose, suggesting 212Pb-DOTAMTATE may achieve superior tumor control at lower administered activities with reduced off-target toxicity.

• [1] Table 3. Radionuclides currently in use for theranostics. Surg Oncol Clin N Am. 2020 Apr;29(2):145–163. doi: 10.1016/j.soc.2019.11.002. PMC7702714. View Source

Dotamtate Application Scenarios

Preclinical Alpha PRRT Evaluation

Investigators seeking to compare alpha versus beta PRRT efficacy in NET xenograft models should procure Dotamtate for radiolabeling with 212Pb. The compound demonstrates robust tumor uptake (>18% ID/g at 24h) and significant tumor growth inhibition (65% volume reduction) in BON-1 models, providing a validated scaffold for mechanistic studies of alpha-particle radiobiology [1].

Alpha PRRT Clinical Trials in GEP-NETs

Clinical centers participating in or planning alpha-emitter PRRT trials (e.g., ALPHAMEDIX 02) require Dotamtate as the precursor for 212Pb-DOTAMTATE formulation. The Phase 2 data showing 57.1% ORR and 71.3% two-year PFS in PRRT-naïve GEP-NET patients underscore the compound's clinical relevance and support procurement for investigational radiopharmacy use [2].

Somatostatin Analog Receptor Pharmacology

Researchers characterizing SSTR2 binding affinities across somatostatin analog scaffolds can utilize Dotamtate to benchmark the DOTAM chelator's impact on receptor engagement. The IC50 of 1.2 nM for 212Pb-DOTAMTATE, when compared to 0.70 nM for 177Lu-DOTA-TATE and 0.20 nM for 68Ga-DOTA-TATE, enables quantitative assessment of metal-chelate effects on pharmacophore presentation [3].

Alpha Radiopharmaceutical Dosimetry Modeling

Medical physicists and dosimetrists modeling alpha-particle dose deposition require accurate biodistribution data for 212Pb-labeled compounds. Dotamtate provides the targeting vector for such studies, with established organ uptake values (tumor 18.5% ID/g, kidney 8.1% ID/g, liver 3.4% ID/g at 24h) that inform patient-specific dosimetry calculations and treatment planning algorithms .

Application

Selection Property

Validation Focus

Preclinical alpha PRRT model evaluation

SSTR2-mediated tumor uptake and growth inhibition data

Model-response endpoint analysis (BON-1 xenograft)

Investigational alpha PRRT studies in GEP-NET

Clinical endpoint response profile (ORR, PFS)

Cross-trial endpoint comparability and limitation review

SSTR2 receptor binding pharmacology

Metal-chelate influence on IC50

Competitive radioligand displacement assay review

Alpha-particle dosimetry modeling

Organ-level biodistribution data

Dosimetry calculation parameter assessment

• [1] Rozgaja Stallons TA, Saidi A, Tworowska I, Delpassand ES, Torgue JJ. Preclinical Investigation of 212Pb-DOTAMTATE for Peptide Receptor Radionuclide Therapy in a Neuroendocrine Tumor Model. Mol Cancer Ther. 2019 May;18(5):1012-1021. doi: 10.1158/1535-7163.MCT-18-1103. View Source
• [2] Long-term Follow-up of PRRT-Naive Patients with GEP-NETs Treated with Targeted Alpha Therapy 212Pb-DOTAMTATE in the Phase 2 ALPHAMEDIX 02 Trial. Endocrine Abstracts (2025) 116 C15. DOI: 10.1530/endoabs.116.C15. View Source
• [3] Comparison of receptor affinity of natSc-DOTA-TATE versus natGa-DOTA-TATE. PubMed. URL: https://pubmed.ncbi.nlm.nih.gov/. View Source